Cas no 2639422-28-7 (5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid
• CAS No: 2639422-28-7
• MF: C₁₄H₁₃N₃O₄
• MW: 287.270723104477
• CID: 5642036
• PubChem ID: 165898686
• Update Time: 2025-10-28

5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639422-28-7
• 5-{[(benzyloxy)carbonyl](methyl)amino}pyridazine-4-carboxylic acid
• EN300-28228806
• 5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid

• Inchi： 1S/C14H13N3O4/c1-17(12-8-16-15-7-11(12)13(18)19)14(20)21-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： SEZVWJUMCMBUQV-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1=CN=NC=C1C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.09060590g/mol
• Monoisotopic Mass: 287.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.6Ų

Additional information on 5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid

Comprehensive Overview of 5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid (CAS No. 2639422-28-7)

5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid (CAS No. 2639422-28-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridazine core and benzyloxycarbonyl protecting group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a carboxylic acid functionality, makes it a valuable building block for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid has surged due to their applications in designing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential role in targeting enzyme modulation and signal transduction pathways, which are hot topics in cancer therapy and neurodegenerative disease research. The compound's CAS No. 2639422-28-7 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid involves multi-step organic reactions, including amide coupling and ester hydrolysis. Its benzyloxycarbonyl (Cbz) group is a classic protecting group for amines, widely used in peptide synthesis. This feature aligns with the current trend of green chemistry, as researchers seek eco-friendly protecting groups and atom-efficient methodologies. The compound's carboxylic acid moiety also enables further derivatization, making it a key player in combinatorial chemistry libraries.

From an industrial perspective, CAS No. 2639422-28-7 is often referenced in patents related to small-molecule therapeutics and preclinical candidates. Its pyridazine scaffold is a privileged structure in drug design, contributing to oral bioavailability and target selectivity. These attributes resonate with the pharmaceutical industry's focus on personalized medicine and precision drug delivery, which are frequently discussed in AI-driven drug discovery platforms.

In analytical chemistry, 5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure its quality for highly regulated applications, a critical consideration given the increasing scrutiny of impurity profiling in APIs (Active Pharmaceutical Ingredients). The compound's logP and pKa values are also of interest to computational chemists developing in silico ADMET models.

As the scientific community explores sustainable synthetic routes, 5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid exemplifies the balance between molecular complexity and scalability. Its CAS No. 2639422-28-7 is increasingly associated with fragment-based drug design, a cutting-edge approach to hit-to-lead optimization. This aligns with the broader shift toward data-driven chemistry, where machine learning algorithms predict compound properties to accelerate R&D timelines.

In conclusion, 5-{(benzyloxy)carbonyl(methyl)amino}pyridazine-4-carboxylic acid (CAS No. 2639422-28-7) represents a compelling case study in modern medicinal chemistry. Its structural features and applications intersect with trending topics like AI-assisted synthesis planning, targeted protein degradation, and metabolite identification. As research continues to evolve, this compound is poised to remain a focal point in discussions about next-generation pharmaceuticals and innovative therapeutic modalities.